molecular formula C14H13N3O3S B8311703 3-Amino-6,7-dimethoxythieno[2,3-b]quinoline-2-carboxamide

3-Amino-6,7-dimethoxythieno[2,3-b]quinoline-2-carboxamide

Cat. No.: B8311703
M. Wt: 303.34 g/mol
InChI Key: ARVFMUNPMXFRSA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Amino-6,7-dimethoxythieno[2,3-b]quinoline-2-carboxamide is a useful research compound. Its molecular formula is C14H13N3O3S and its molecular weight is 303.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H13N3O3S

Molecular Weight

303.34 g/mol

IUPAC Name

3-amino-6,7-dimethoxythieno[2,3-b]quinoline-2-carboxamide

InChI

InChI=1S/C14H13N3O3S/c1-19-9-4-6-3-7-11(15)12(13(16)18)21-14(7)17-8(6)5-10(9)20-2/h3-5H,15H2,1-2H3,(H2,16,18)

InChI Key

ARVFMUNPMXFRSA-UHFFFAOYSA-N

Canonical SMILES

COC1=CC2=CC3=C(N=C2C=C1OC)SC(=C3N)C(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 20 g of 2-chloro-6,7-dimethoxy-3-quinolinecarbonitrile in 500 ml of dimethylformamide was added 20 g of 2-mercaptoacetamide. To the resultant mixture was added dropwise a solution of 15 g of potassium hydroxide in 100 ml of water. The mixture was stirred at room temperature for 30 minutes and enough additional water was added to give a homogeneous solution. The mixture was stirred at room temperature for 16 hours and then poured into 4 liters of water. The yellow precipitate which formed was separated by filtration and dried to give 3-amino-6,7-dimethoxy thieno[2,3-b]quinoline-2-carboxamide melting at about 278.5°-279.5° C. with decomposition.
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
500 mL
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solvent
Reaction Step One
Quantity
20 g
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reactant
Reaction Step Two
[Compound]
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resultant mixture
Quantity
0 (± 1) mol
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reactant
Reaction Step Three
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15 g
Type
reactant
Reaction Step Three
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Quantity
100 mL
Type
solvent
Reaction Step Three
Name
Quantity
4 L
Type
solvent
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Quantity
0 (± 1) mol
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solvent
Reaction Step Five

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